Cas no 5315-91-3 (N-benzyl-N-(2,6-dimethylphenyl)-2,6-difluorobenzamide)

N-benzyl-N-(2,6-dimethylphenyl)-2,6-difluorobenzamide structure
5315-91-3 structure
Product name:N-benzyl-N-(2,6-dimethylphenyl)-2,6-difluorobenzamide
CAS No:5315-91-3
MF:C22H19NOF2
MW:351.38916
CID:1581224
PubChem ID:2841135

N-benzyl-N-(2,6-dimethylphenyl)-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-N-(2,6-dimethylphenyl)-2,6-difluorobenzamide
    • Oprea1_508743
    • 5315-91-3
    • CBMicro_048242
    • BIM-0048097.P001
    • DTXSID70385659
    • Inchi: InChI=1S/C22H19F2NO/c1-15-8-6-9-16(2)21(15)25(14-17-10-4-3-5-11-17)22(26)20-18(23)12-7-13-19(20)24/h3-13H,14H2,1-2H3
    • InChI Key: UUSYEGHZYLPAGA-UHFFFAOYSA-N
    • SMILES: CC1=C(C(=CC=C1)C)N(CC2=CC=CC=C2)C(=O)C3=C(C=CC=C3F)F

Computed Properties

  • Exact Mass: 351.14357
  • Monoisotopic Mass: 351.143
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 1.217
  • Boiling Point: 485.9°C at 760 mmHg
  • Flash Point: 247.7°C
  • Refractive Index: 1.607
  • PSA: 20.31

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